Cas no 3328-77-6 (Ethanone,1-(2,4-dihydroxy-5-nitrophenyl)-)

Ethanone,1-(2,4-dihydroxy-5-nitrophenyl)- structure
3328-77-6 structure
Product Name:Ethanone,1-(2,4-dihydroxy-5-nitrophenyl)-
CAS No:3328-77-6
MF:C8H7NO5
MW:197.144882440567
CID:318037
PubChem ID:220739
Update Time:2025-04-19

Ethanone,1-(2,4-dihydroxy-5-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(2,4-dihydroxy-5-nitrophenyl)-
    • 1-(2,4-dihydroxy-5-nitrophenyl)ethanone
    • 2’,4’-DIHYDROXY-5’-NITROACETOPHENONE
    • 2' 4'-DIHYDROXY-5'-NITROACETOPHENONE
    • 4,6-dihydroxy-3-nitroacetophenone
    • 5-Nitro-resacetophenon
    • 5-nitroresacetophenone
    • AKOS015913557
    • NSC-3928
    • AKOS000112295
    • F1693-0025
    • 2',4'-Dihydroxy-5'-nitroacetophenone
    • AE-842/33003040
    • 1-(2,4-dihydroxy-5-nitrophenyl)ethan-1-one
    • NSC3928
    • 3328-77-6
    • DTXSID80277758
    • 1-{2,4-dihydroxy-5-nitrophenyl}ethanone
    • Inchi: 1S/C8H7NO5/c1-4(10)5-2-6(9(13)14)8(12)3-7(5)11/h2-3,11-12H,1H3
    • InChI Key: YDIKNQXUAAPWCX-UHFFFAOYSA-N
    • SMILES: OC1=CC(=C(C=C1C(C)=O)[N+](=O)[O-])O

Computed Properties

  • Exact Mass: 197.03200
  • Monoisotopic Mass: 197.03242232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 27
  • XLogP3: 1.8
  • Topological Polar Surface Area: 103Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 142-146 °C(lit.)
  • PSA: 103.35000
  • LogP: 1.73180
  • Solubility: Not determined

Ethanone,1-(2,4-dihydroxy-5-nitrophenyl)- Security Information

  • Hazardous Material transportation number:UN 2811 6.1/PG 3
  • WGK Germany:3
  • Hazard Category Code: 25-36-43
  • Safety Instruction: S26; S36/37
  • Hazardous Material Identification: T
  • Risk Phrases:R25; R36; R43

Ethanone,1-(2,4-dihydroxy-5-nitrophenyl)- Customs Data

  • HS CODE:2914700090
  • Customs Data:

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

Ethanone,1-(2,4-dihydroxy-5-nitrophenyl)- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Ceric ammonium nitrate Solvents: Acetic acid
Reference
Reaction of cerium(IV) ammonium nitrate with aralkyl and aromatic ketones
Chawla, H. Mohindra; Mittal, Ram S.; Johny, C. J., Indian Journal of Chemistry, 1987, (10), 992-3

Ethanone,1-(2,4-dihydroxy-5-nitrophenyl)- Raw materials

Ethanone,1-(2,4-dihydroxy-5-nitrophenyl)- Preparation Products

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD